Pyrrole
Pyrrole
1H-pyrrole is a tautomer of pyrrole that has the double bonds at positions 2 and 4. It is a pyrrole and a secondary amine. It is a tautomer of a 2H-pyrrole and a 3H-pyrrole.
Pyrrole is a natural product found in Zea mays, Nicotiana tabacum, and other organisms with data available.
Azoles of one NITROGEN and two double bonds that have aromatic chemical properties.
See also: ... View More ...
Pyrrole is a natural product found in Zea mays, Nicotiana tabacum, and other organisms with data available.
Azoles of one NITROGEN and two double bonds that have aromatic chemical properties.
See also: ... View More ...
Brand Name:
Vulcanchem
CAS No.:
109-97-7
VCID:
VC21180283
InChI:
InChI=1S/C4H5N/c1-2-4-5-3-1/h1-5H
SMILES:
C1=CNC=C1
Molecular Formula:
C4H5N
Molecular Weight:
67.09 g/mol
Pyrrole
CAS No.: 109-97-7
Cat. No.: VC21180283
Molecular Formula: C4H5N
Molecular Weight: 67.09 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1H-pyrrole is a tautomer of pyrrole that has the double bonds at positions 2 and 4. It is a pyrrole and a secondary amine. It is a tautomer of a 2H-pyrrole and a 3H-pyrrole. Pyrrole is a natural product found in Zea mays, Nicotiana tabacum, and other organisms with data available. Azoles of one NITROGEN and two double bonds that have aromatic chemical properties. See also: ... View More ... |
|---|---|
| CAS No. | 109-97-7 |
| Molecular Formula | C4H5N |
| Molecular Weight | 67.09 g/mol |
| IUPAC Name | 1H-pyrrole |
| Standard InChI | InChI=1S/C4H5N/c1-2-4-5-3-1/h1-5H |
| Standard InChI Key | KAESVJOAVNADME-UHFFFAOYSA-N |
| SMILES | C1=CNC=C1 |
| Canonical SMILES | C1=CNC=C1 |
| Boiling Point | 129.7 °C 130.00 to 131.00 °C. @ 760.00 mm Hg |
| Colorform | Colorless liquid when fresh Yellowish or brown oil |
| Flash Point | 102 °F (39 °C) (CLOSED CUP) |
| Melting Point | -23.4 °C -24 °C |
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